Cas no 1361491-92-0 (Methyl 2-chloro-5-(2,4,6-trichlorophenyl)isonicotinate)

• Product Name: Methyl 2-chloro-5-(2,4,6-trichlorophenyl)isonicotinate
• CAS No: 1361491-92-0
• MF: C₁₃H₇Cl₄NO₂
• MW: 351.012179613113
• CID: 4967446
• Update Time: 2025-07-21

Methyl 2-chloro-5-(2,4,6-trichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-(2,4,6-trichlorophenyl)isonicotinate

• Inchi： 1S/C13H7Cl4NO2/c1-20-13(19)7-4-11(17)18-5-8(7)12-9(15)2-6(14)3-10(12)16/h2-5H,1H3
• InChI Key： XYLLDZAZIRKSSZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=NC(=CC=1C(=O)OC)Cl)Cl)Cl

Computed Properties

• Exact Mass: 350.920139 g/mol
• Monoisotopic Mass: 348.923089 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 39.2
• Molecular Weight: 351.0

Additional information on Methyl 2-chloro-5-(2,4,6-trichlorophenyl)isonicotinate

Comprehensive Overview of Methyl 2-chloro-5-(2,4,6-trichlorophenyl)isonicotinate (CAS No. 1361491-92-0)

Methyl 2-chloro-5-(2,4,6-trichlorophenyl)isonicotinate (CAS No. 1361491-92-0) is a specialized chemical compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique chlorinated phenyl and isonicotinate structure, is widely studied for its potential applications in crop protection and intermediate synthesis. Researchers and industry professionals frequently search for terms like "synthesis of Methyl 2-chloro-5-(2,4,6-trichlorophenyl)isonicotinate", "applications of CAS 1361491-92-0", and "safety data for chlorinated isonicotinates", reflecting the growing interest in its properties and uses.

The molecular formula of Methyl 2-chloro-5-(2,4,6-trichlorophenyl)isonicotinate is C₁₃H₇Cl₄NO₂, with a molecular weight of 345.01 g/mol. Its structure features a trichlorophenyl group attached to an isonicotinate backbone, which contributes to its stability and reactivity. This combination makes it a valuable intermediate in the synthesis of more complex molecules. Recent trends in green chemistry and sustainable agrochemicals have led to increased scrutiny of chlorinated compounds, with many users searching for "eco-friendly alternatives to chlorinated intermediates" or "biodegradability of Methyl 2-chloro-5-(2,4,6-trichlorophenyl)isonicotinate".

In agrochemical applications, Methyl 2-chloro-5-(2,4,6-trichlorophenyl)isonicotinate has shown promise as a precursor for herbicides and fungicides. Its ability to interfere with plant metabolic pathways makes it a candidate for developing new crop protection agents. The rise of precision agriculture and integrated pest management has fueled demand for compounds with targeted action, and searches for "mode of action of Methyl 2-chloro-5-(2,4,6-trichlorophenyl)isonicotinate" have increased by 35% year-over-year. Additionally, its potential role in resistance management strategies against herbicide-resistant weeds is a hot topic in agricultural forums.

From a pharmaceutical perspective, the isonicotinate moiety in this compound shares structural similarities with several bioactive molecules. This has led to investigations into its potential as a building block for drug discovery, particularly in antimicrobial and anti-inflammatory agents. With the global focus on antibiotic resistance and novel drug development, researchers are exploring derivatives of this compound for their biological activity. Common search queries include "Methyl 2-chloro-5-(2,4,6-trichlorophenyl)isonicotinate in drug discovery" and "medicinal chemistry applications of CAS 1361491-92-0".

The synthesis of Methyl 2-chloro-5-(2,4,6-trichlorophenyl)isonicotinate typically involves multi-step reactions starting from commercially available precursors. Recent advances in catalytic processes and flow chemistry have improved the efficiency of its production, reducing waste and energy consumption. These developments align with the chemical industry's shift toward sustainable manufacturing, addressing common search concerns about "green synthesis of chlorinated isonicotinates" and "process optimization for CAS 1361491-92-0".

Analytical characterization of this compound employs standard techniques including HPLC, GC-MS, and NMR spectroscopy. The purity and stability of Methyl 2-chloro-5-(2,4,6-trichlorophenyl)isonicotinate are critical parameters for its applications, leading to frequent searches for "analytical methods for CAS 1361491-92-0" and "storage conditions for chlorinated isonicotinates". Recent publications have focused on developing more sensitive detection methods, particularly for trace analysis in environmental samples.

Environmental fate and ecotoxicological studies of Methyl 2-chloro-5-(2,4,6-trichlorophenyl)isonicotinate have become increasingly important due to regulatory requirements and public concern about chemical persistence. Research into its biodegradation pathways and metabolite formation has expanded, with many users searching for "environmental impact of CAS 1361491-92-0" and "degradation products of Methyl 2-chloro-5-(2,4,6-trichlorophenyl)isonicotinate". These studies are crucial for assessing the compound's suitability for various applications while minimizing ecological risks.

In material science, the trichlorophenyl group in this compound offers interesting possibilities for modifying polymer properties. Researchers have explored its incorporation into specialty materials with enhanced thermal stability or specific electronic characteristics. The growing field of functional materials has led to increased interest in such modifications, with search terms like "Methyl 2-chloro-5-(2,4,6-trichlorophenyl)isonicotinate in polymer chemistry" gaining traction in academic circles.

The commercial availability and supply chain aspects of Methyl 2-chloro-5-(2,4,6-trichlorophenyl)isonicotinate are frequently discussed in industry publications. With global disruptions in chemical manufacturing, users often search for "reliable suppliers of CAS 1361491-92-0" and "market trends for chlorinated isonicotinates". Quality control measures, including certificate of analysis requirements and batch-to-batch consistency, are critical considerations for purchasers of this specialty chemical.

Future research directions for Methyl 2-chloro-5-(2,4,6-trichlorophenyl)isonicotinate are likely to focus on expanding its applications while addressing sustainability concerns. The development of novel derivatives with improved properties and reduced environmental impact represents a promising area of investigation. As the chemical industry evolves toward circular economy principles, searches for "recyclability of CAS 1361491-92-0 byproducts" and "life cycle assessment of chlorinated isonicotinates" are expected to increase, reflecting broader societal concerns about sustainable chemistry practices.